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Compound of Interest

Compound Name: Fluciclovine

Cat. No.: B1672863

Technical Support Center: Fluciclovine PETICT
Imaging

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in identifying and
mitigating imaging artifacts in Fluciclovine PET/CT scans.

Troubleshooting Guides

This section offers solutions to specific problems that may arise during Fluciclovine PET/CT
imaging.

Issue 1: High Radiotracer Activity in the Bladder Obscuring Pelvic Structures

» Problem: Intense Fluciclovine uptake in the urinary bladder can create artifacts and make it
difficult to visualize adjacent structures, such as the prostate bed and pelvic lymph nodes.[1]
[2] This can lead to false negatives or equivocal findings.

o Cause: Fluciclovine is excreted through the renal system, leading to accumulation in the
bladder.[3] Voiding immediately before the scan can paradoxically increase early bladder
activity.[1]

e Solution:
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o Patient Preparation: Instruct patients to avoid voiding for at least 30 to 60 minutes prior to
the injection of Fluciclovine.[1][3] For PET/CT scans involving a contrast medium,
patients should refrain from voiding for one hour before the injection until the scan is
complete.[2][3]

o Hydration: While patients should be well-hydrated, the timing of voiding is crucial.
Encourage hydration in the hours leading up to the fasting period.

o Image Acquisition Timing: Initiate the PET scan 3-5 minutes after the Fluciclovine
injection to capture the optimal tumor-to-background ratio before significant bladder filling
occurs.[3]

o Post-Scan Voiding: After the scan is complete, encourage the patient to void to reduce
radiation exposure.[4]

Issue 2: Motion Artifacts Blurring Lesion Margins and Affecting SUV Quantification

o Problem: Patient motion during the scan can lead to misregistration between the PET and
CT images, resulting in blurred lesion boundaries and inaccurate Standardized Uptake Value
(SUV) measurements.[5] Respiratory motion can cause an underestimation of SUV by 25%
or more.[5]

e Cause: Voluntary or involuntary patient movement, including breathing, during the separate
acquisition of CT and PET data.

e Solution:

o Patient Comfort and Instruction: Ensure the patient is in a comfortable position to minimize
movement.[4] Clearly instruct the patient to remain still and breathe shallowly during both
the CT and PET acquisitions.[4]

o Immobilization Devices: Use cushions and other positioning aids to help the patient
maintain a stable position.

o Respiratory Gating: For challenging cases with significant respiratory motion, consider
using respiratory-gated PET/CT acquisition.
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o Data-Driven Motion Correction: Post-acquisition, data-driven motion correction techniques
can be applied by analyzing the acquired PET data to retrospectively identify and correct

for motion.[6]
Issue 3: Metal Artifacts from Implants Causing Streaks and Inaccurate Attenuation Correction

e Problem: Metallic implants, such as hip prostheses or dental fillings, can cause severe streak
artifacts on CT images. These artifacts propagate to the attenuation correction map, leading
to artificially high or low tracer uptake in adjacent tissues on the PET images and affecting
SUV quantification.[7]

o Cause: The high density of metal causes photon starvation and beam hardening on the CT

scan.
e Solution:
o Patient Screening: Identify patients with metallic implants prior to scanning.

o CT Protocol Modification: In some cases, modifying the CT acquisition parameters (e.g.,
using higher kVp) can help reduce artifacts.

o Metal Artifact Reduction (MAR) Software: The most effective solution is to use iterative
metal artifact reduction (iMAR) algorithms during CT image reconstruction.[7][8] These
algorithms can significantly reduce artifacts and improve the accuracy of PET

quantification.[7][8]

o Image Review: Carefully review the non-attenuation-corrected (NAC) PET images to
confirm whether areas of high uptake correspond to true tracer accumulation or are the
result of attenuation correction artifacts.

Frequently Asked Questions (FAQs)

Q1: What is the optimal patient preparation protocol to minimize artifacts in Fluciclovine
PET/CT?

Al: A comprehensive patient preparation protocol is crucial for high-quality Fluciclovine
PET/CT imaging. Key steps include:
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o Fasting: Patients should fast for at least 4 hours before the scan.[3]
o Exercise: Avoid strenuous physical activity for 24 hours prior to the scan.[9]

» Voiding: Patients should be instructed not to void for at least 30-60 minutes before the
Fluciclovine injection.[1][3]

o Medications: Patients can take their prescribed medications with small sips of water.[9]

» Clothing: Patients should wear clothing without metal zippers or buttons, and remove any
metallic items like jewelry.[9]

Q2: How does urinary bladder activity in Fluciclovine PET/CT affect quantitative analysis?

A2: High urinary bladder activity can significantly impact the quantitative analysis of pelvic
lesions. The intense uptake can lead to a "halo" artifact, and spillover of activity can artificially
increase the measured SUV in adjacent tissues. A study comparing a voiding versus non-
voiding protocol before Fluciclovine injection showed a significant difference in bladder

activity.
Protocol Median Bladder SUVmax Median Bladder SUVmean
Voiding Protocol 4.9 2.8
Non-Voiding Protocol 2.1 1.3

Data from a study on
characterizing and mitigating

bladder radioactivity.[1]

Q3: What is the impact of metal artifact reduction (MAR) algorithms on Fluciclovine PET/CT
scans?

A3: MAR algorithms are essential for accurate imaging in patients with metallic implants. These
algorithms work by correcting the streak artifacts on the CT images, which in turn improves the
accuracy of the PET attenuation correction. Studies using other PET tracers have shown that
iterative MAR (iMAR) can significantly reduce quantification errors. For example, one study on
FDG PET/CT demonstrated that iIMAR significantly decreased artificially high SUVmean by
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11.1% in bright band artifacts and increased artificially low SUVmean by 33.3% in dark band
artifacts.[8] While specific quantitative data for Fluciclovine is limited, the principles are directly

applicable.
. . Mean Decrease in
Artifact Type Reconstruction Method
SUVmean
Bright Band Artifact iIMAR 11.1%
Artifact Type Reconstruction Method Mean Increase in SUVmean
Dark Band Artifact iIMAR 33.3%

Quantitative impact of iIMAR on
SUVmean in FDG PET/CT.[8]

Q4: What is the recommended patient positioning to avoid artifacts?

A4: Proper patient positioning is critical to minimize artifacts. The standard recommendation is
for the patient to be positioned supine with their arms raised above their head.[4] This
positioning helps to:

o Reduce attenuation artifacts from the arms in the chest and abdomen.
» Provide a more consistent and reproducible scan geometry.

If a patient is unable to tolerate this position, an alternative with arms down can be used, but
the potential for artifacts should be noted.[3]

Experimental Protocols
Protocol for Minimizing Urinary Bladder Artifacts

» Patient Instruction: Clearly instruct the patient to fast for at least 4 hours and to avoid voiding
for 30-60 minutes prior to the scheduled injection time.

e Pre-injection Confirmation: Verbally confirm with the patient that they have not voided within
the specified timeframe.
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» Radiotracer Administration: Administer 370 MBq (10 mCi) of Fluciclovine F 18
intravenously.

o Uptake Period: The uptake period is short. Position the patient on the scanner immediately
after injection.

e Image Acquisition: Begin the PET scan 3-5 minutes post-injection, starting from the mid-thigh
and proceeding to the base of the skull.

e Post-Scan Instructions: Encourage the patient to void immediately after the scan is
completed.

Protocol for Mitigating Metal Artifacts

» Patient Screening: During scheduling, identify if the patient has any metallic implants (e.g.,
hip prosthesis, dental implants).

o CT Acquisition with MAR: Utilize a CT scanner equipped with an iterative metal artifact
reduction (iIMAR) algorithm.

o CT Reconstruction: Reconstruct the CT data with the iIMAR algorithm enabled. The specific
presets for the algorithm may vary depending on the type and location of the metal implant
(e.g., hip prosthesis preset).

e PET Attenuation Correction: Use the MAR-corrected CT images for the attenuation
correction of the PET data.

e Image Analysis: Review both the attenuation-corrected and non-attenuation-corrected PET
images to verify that any areas of increased uptake near the implant are not artifactual.

Visualizations
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Caption: Workflow for identifying and mitigating common artifacts.
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Patient Preparation Protocol
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:

No Strenuous Exercise for 24 hours

Do Not Void for 30-60 mins Pre-injection

Injection & Scanning

Inject Fluciclovine

:

Position Patient (Arms Up)

:
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Caption: Key steps in the patient preparation protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1672863?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672863?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

References

e 1. tech.snmjournals.org [tech.snmjournals.org]
e 2. tech.snmjournals.org [tech.snmjournals.org]
» 3. tech.snmjournals.org [tech.snmjournals.org]
e 4. radiology.unm.edu [radiology.unm.edu]

e 5. tech.snmjournals.org [tech.snmjournals.org]

e 6. Frontiers | Motion-correction strategies for enhancing whole-body PET imaging
[frontiersin.org]

e 7. Metal Artifact Reduction of CT Scans to Improve PET/CT - PubMed
[pubmed.ncbi.nlm.nih.gov]

¢ 8. Impact of different metal artifact reduction techniques on attenuation correction in 18F-
FDG PET/CT examinations - PMC [pmc.ncbi.nim.nih.gov]

» 9. How to Prepare for Your Fluciclovine Scan | Brown University Health [brownhealth.org]

 To cite this document: BenchChem. [Identifying and mitigating imaging artifacts in
Fluciclovine PET/CT scans]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672863#identifying-and-mitigating-imaging-artifacts-
in-fluciclovine-pet-ct-scans]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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